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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of HFC-236fa with its primary
predecessor, CFC-114, and discusses other relevant alternatives in refrigeration cycles. The
information is supported by experimental data to assist researchers and professionals in
making informed decisions for relevant applications, such as laboratory and pharmaceutical
cooling systems.

Executive Summary

HFC-236fa has been identified as a viable, non-ozone-depleting alternative to CFC-114 in
various refrigeration applications, particularly in low-pressure centrifugal chillers and high-
temperature heat pumps.[1][2] Experimental evaluations have demonstrated that HFC-236fa
exhibits a higher refrigerating capacity and a comparable or even superior Coefficient of
Performance (COP) under many operating conditions when compared to CFC-114.[1] This
guide synthesizes key performance indicators from experimental studies, outlines the
methodologies used to obtain this data, and provides a visual representation of the typical
experimental workflow.

Comparative Performance Data

The following tables summarize the quantitative performance comparison between HFC-236fa
and CFC-114 based on comprehensive calorimeter tests performed on a semi-hermetic
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compressor.[3] The data covers a range of evaporating and condensing temperatures relevant
to chiller and high-temperature heat pump applications.

Table 1: Cooling Capacity (kW) Comparison[3]

Evaporating Condensing

Temperature Temperature CFC-114 HFC-236fa % Difference
(°C) (°C)

10 40 3.52 4.08 +15.9%

10 60 3.11 3.58 +15.1%

10 80 2.65 2.98 +12.5%

10 100 2.14 2.32 +8.4%

32.2 60 5.86 6.83 +16.5%

32.2 80 5.17 5.92 +14.5%

32.2 100 4.38 4.89 +11.6%

Table 2: Coefficient of Performance (COP) Comparison[3]

Evaporating Condensing

Temperature Temperature CFC-114 HFC-236fa % Difference
(°C) (°C)

10 40 4.85 5.15 +6.2%

10 60 3.55 3.65 +2.8%

10 80 2.68 2.65 -1.1%

10 100 2.05 1.95 -4.9%

32.2 60 5.50 5.65 +2.7%

32.2 80 4.05 4.00 -1.2%

32.2 100 3.08 2.90 -5.8%
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Table 3: Compressor Discharge Temperature (°C) Comparison[3]

Evaporating Condensing
CFC-114 HFC-236fa
Temperature (°C) Temperature (°C)
10 80 85.6 84.4
32.2 100 106.7 104.4

Other Alternative Refrigerants

While HFC-236fa is a prominent replacement for CFC-114, other refrigerants are also
considered for similar applications.

e R-123: This HCFC refrigerant has been a common replacement for R-11 in low-pressure
centrifugal chillers.[4] However, due to its ozone depletion potential, it is being phased out.[5]

o R-245fa: This HFC refrigerant is used in new centrifugal chillers and waste heat recovery
systems.[6] Theoretical analyses suggest that R-245fa can offer high thermal and exergy
efficiency in organic Rankine cycles.[7][8]

Direct experimental comparisons in the form of comprehensive data tables between HFC-236fa
and these alternatives are less common in the reviewed literature. However, the selection of a
refrigerant for a specific application will depend on a range of factors including operating
conditions, system design, and regulatory requirements.

Experimental Protocols

The performance data presented in this guide is primarily derived from experiments conducted
using a compressor calorimeter test bench. This methodology allows for the precise
measurement of key thermodynamic properties under controlled conditions.

Objective: To determine the cooling capacity, coefficient of performance (COP), and other
performance parameters of a refrigerant in a vapor compression cycle.

Apparatus:
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o Compressor Calorimeter: A well-insulated chamber designed to measure the heat absorbed
by the refrigerant.[9] The primary method often involves a secondary fluid calorimeter where
the heat absorbed by the evaporating refrigerant is balanced by a measured electrical heat
input.[10]

o Vapor Compression System: A closed-loop refrigeration circuit consisting of the compressor
being tested, a condenser, an expansion valve, and an evaporator.[11]

e |nstrumentation:

[¢]

Resistance Temperature Detectors (RTDs) or thermocouples for measuring refrigerant and
secondary fluid temperatures at various points in the cycle.[12]

[e]

Pressure transducers to measure suction and discharge pressures of the compressor.[12]

[e]

A mass flow meter (e.g., Coriolis type) to measure the refrigerant mass flow rate.[9]

o

A wattmeter to measure the electrical power input to the compressor.[12]

o Data Acquisition System: A computer-based system to record and process the data from the
various sensors.[11]

Procedure (based on ASHRAE Standard 23.1-2010):[12][13]

o System Preparation: The system is evacuated and then charged with the refrigerant under
investigation. The lubricant used is compatible with the refrigerant (e.g., polyol ester oil for
HFCs).[14]

o Test Conditions: The system is operated until a steady state is achieved for a specific set of
evaporating and condensing temperatures.[15] These conditions are controlled by adjusting
the secondary fluid flow rates and temperatures in the evaporator and condenser, as well as
the compressor speed.

o Data Collection: Once the system is stable, measurements of temperatures, pressures,
mass flow rate, and power consumption are recorded for a specified duration.

e Calculations:
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o Refrigerating Capacity (Q_ref): Determined from the energy balance on the calorimeter. In
a secondary fluid calorimeter, it is calculated based on the heat input to the secondary
fluid.[10]

o Compressor Power Input (W_in): Measured directly by the wattmeter.

o Coefficient of Performance (COP): Calculated as the ratio of the refrigerating capacity to
the compressor power input (COP = Q _ref/ W_in).

o Data Mapping: The procedure is repeated for a wide range of evaporating and condensing
temperatures to create a comprehensive performance map for the refrigerant.[12]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of a typical experimental setup for evaluating
refrigerant performance in a vapor compression cycle.
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Caption: Experimental workflow for refrigerant performance validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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